Cas no 122640-83-9 (Dodecahydro-5,5'-biisobenzofuran-1,1',3,3'-tetraone)

• Product Name: Dodecahydro-5,5'-biisobenzofuran-1,1',3,3'-tetraone
• CAS No: 122640-83-9
• MF: C₁₆H₁₈O₆
• MW: 306.310525417328
• MDL: MFCD23134595
• CID: 841660
• PubChem ID: 11077626
• Update Time: 2025-06-14

Dodecahydro-5,5'-biisobenzofuran-1,1',3,3'-tetraone Chemical and Physical Properties

Names and Identifiers

• [5,5'-Biisobenzofuran]-1,1',3,3'-tetrone, dodecahydro-
• 3,3',4,4'-Dicyclohexyltetracarboxylic dianhydride
• Dicyclohexyl-3,3',4,4'-tetracarboxylic acid dianhydride
• Dicyclohexyl-3,4,3',4'-tetracarboxylic dianhydride
• Hydrogenated diphenyltetracarboxylic acid dianhydride
• Dodecahydro-[5,5'-biisobenzofuran]-1,1',3,3'-tetraone
• Dicyclohexyl-3,4,3\',4\'-tetracarboxylic dianhydride
• Dodecahydro-5,5'-bi-2-benzofuran-1,1',3,3'-tetrone
• AK548504
• 1,1'-Bicyclohexane-3,3',4,4'-tetracarboxylic acid 3,4:3',4'-dianhydride
• 5-(1,3-dioxo-3a,4,5,6,7,7a-hexahydro-2-benzofuran-5-yl)-3a,4,5,6,7,7a-hexahydro-2-benzofuran-1,3-dione
• DS-3327
• N10720
• D5723
• C16H18O6
• XEA64083
• Dodecahydro[5,5'-biisobenzofuran]-1,1',3,3'-tetrone
• 5-(1,3-dioxo-hexahydro-2-benzofuran-5-yl)-hexahydro-2-benzofuran-1,3-dione
• AKOS030228075
• 5-(1,3-dioxo-octahydro-2-benzofuran-5-yl)-octahydro-2-benzofuran-1,3-dione
• SCHEMBL10051188
• CS-0162835
• Dodecahydro-[5,5 inverted exclamation mark -biisobenzofuran]-1,1 inverted exclamation mark ,3,3 inverted exclamation mark -tetraone
• SY244716
• 122640-83-9
• MFCD23134595
• Dodecahydro-5,5'-biisobenzofuran-1,1',3,3'-tetraone

• MDL： MFCD23134595
• Inchi： 1S/C16H18O6/c17-13-9-3-1-7(5-11(9)15(19)21-13)8-2-4-10-12(6-8)16(20)22-14(10)18/h7-12H,1-6H2
• InChI Key： SNHKMHUMILUWSJ-UHFFFAOYSA-N
• SMILES： O1C(C2CCC(CC2C1=O)C1CCC2C(=O)OC(C2C1)=O)=O

Computed Properties

• Exact Mass: 306.11034
• Monoisotopic Mass: 306.11033829g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 1
• Complexity: 517
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 6
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 86.7
• XLogP3: 1.6

Experimental Properties

• Boiling Point: 544.0±50.0°C at 760 mmHg
• PSA: 86.74

Dodecahydro-5,5'-biisobenzofuran-1,1',3,3'-tetraone Security Information

• Hazard Statement： H302

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Tetracarboxylic acids and derivatives

Additional information on Dodecahydro-5,5'-biisobenzofuran-1,1',3,3'-tetraone

Comprehensive Overview of Dodecahydro-5,5'-biisobenzofuran-1,1',3,3'-tetraone (CAS No. 122640-83-9)

Dodecahydro-5,5'-biisobenzofuran-1,1',3,3'-tetraone (CAS No. 122640-83-9) is a highly specialized organic compound that has garnered significant attention in the fields of advanced materials and fine chemical synthesis. This compound, characterized by its unique biisobenzofuran backbone and tetraone functional groups, is increasingly being explored for its potential applications in high-performance polymers, pharmaceuticals, and sustainable chemistry. The growing interest in this compound aligns with the global shift toward eco-friendly and efficient chemical processes, making it a subject of intense research and development.

One of the most intriguing aspects of Dodecahydro-5,5'-biisobenzofuran-1,1',3,3'-tetraone is its structural complexity, which offers a wide range of reactivity and functionalization possibilities. Researchers are particularly interested in its potential as a building block for high-performance polymers, where its rigid and symmetrical structure could enhance thermal stability and mechanical properties. This aligns with the current industry demand for materials that can withstand extreme conditions, such as those used in aerospace, automotive, and electronics applications. The compound's tetraone groups also make it a candidate for catalytic applications, where it could serve as a ligand or intermediate in green chemistry initiatives.

In the pharmaceutical sector, Dodecahydro-5,5'-biisobenzofuran-1,1',3,3'-tetraone is being investigated for its potential role in drug design and delivery systems. Its unique structure could facilitate the development of novel bioactive molecules with improved efficacy and reduced side effects. This is particularly relevant given the rising demand for targeted therapies and personalized medicine. Additionally, the compound's stability and solubility profile make it an attractive candidate for formulation scientists working on next-generation therapeutics.

The synthesis and characterization of Dodecahydro-5,5'-biisobenzofuran-1,1',3,3'-tetraone require advanced analytical techniques, such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods are essential for ensuring the purity and consistency of the compound, which is critical for its applications in high-stakes industries. The compound's CAS No. 122640-83-9 serves as a unique identifier, facilitating its tracking and regulation in global supply chains. This is especially important in light of increasing regulatory scrutiny and the need for transparency in chemical sourcing and usage.

From an environmental perspective, Dodecahydro-5,5'-biisobenzofuran-1,1',3,3'-tetraone presents both challenges and opportunities. While its synthesis may involve complex processes, efforts are underway to develop more sustainable routes, such as catalytic hydrogenation and solvent-free reactions. These innovations are in line with the principles of green chemistry, which emphasize minimizing waste and reducing the environmental footprint of chemical production. As industries strive to meet sustainability goals, compounds like this are likely to play a pivotal role in the transition to greener alternatives.

In conclusion, Dodecahydro-5,5'-biisobenzofuran-1,1',3,3'-tetraone (CAS No. 122640-83-9) is a compound of significant scientific and industrial interest. Its versatile applications, from advanced materials to pharmaceuticals, underscore its potential to address some of the most pressing challenges in modern chemistry. As research continues to uncover new possibilities for this compound, it is poised to become a cornerstone in the development of innovative and sustainable technologies.